Cas no 14075-00-4 (D-Ribofuranose,1-(dihydrogen phosphate))

• Product Name: D-Ribofuranose,1-(dihydrogen phosphate)
• CAS No: 14075-00-4
• MF: C₅H₁₁O₈P
• MW: 230.109803438187
• CID: 167159
• PubChem ID: 123732
• Update Time: 2025-04-19

D-Ribofuranose,1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• D-Ribofuranose,1-(dihydrogen phosphate)
• [3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyphosphonic acid
• 1-O-phosphono-alpha-D-ribofuranose
• 1-O-phosphono-D-ribofuranose
• 1-O-phosphonopentofuranose
• Ribose 1-phosphate
• alpha-D-Ribofuranose 1-phosphate
• β-D-Ribofuranose 1-phosphoric acid
• Phosphoric acid β-D-ribofuranosyl ester
• D-Ribose 1-phosphate
• Ribofuranose, 1-(dihydrogen phosphate), D- (8CI)
• CS-0144537
• D-Ribofuranose, 1-(dihydrogen phosphate)
• D-ribose 1-phosphates
• D-ribofuranose 1-(dihydrogen phosphate)
• CHEBI:35425
• d-ribofuranose-1-O-phosphate
• SCHEMBL216723
• Ribofuranose, 1-phosphate (6CI)
• [(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] dihydrogen phosphate
• Q27104315
• D-Ribofuranose, 1-(dihydrogen phosphate) (9CI)
• Epitope ID:140433
• HY-134529
• D-Ribofuranose1-dihydrogenphosphate
• (3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl dihydrogen phosphate
• 14075-00-4
• alpha-D-Ribose 1-phosphate
• a-D-ribofuranose 1-(dihydrogen phosphate)
• 1-phospho-alpha-D-ribofuranose
• SCHEMBL1995711
• C00620
• NS00015245
• CHEBI:16300
• alpha-D-ribofuranose 1-(dihydrogen phosphate)
• R1P
• DB03101
• YXJDFQJKERBOBM-TXICZTDVSA-N
• ribofuranose 1-phosphate
• a-D-ribose 1-phosphate
• alpha-D-ribose-1-phosphate
• RIBOSE-1-PHOSPHATE; 1-O-phosphono-alpha-D-ribose; 1-O-phosphono-D-ribose; 1-O-phosphono-ribose
• D-ribose-1-phosphate
• ribose-1-phosphate
• D-ribofuranose 1-phosphate
• CHEMBL603367
• {[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}phosphonic acid
• D-ribose-1P
• Q18213356
• alpha-D-ribose 1-phosphate dianion
• alpha-D-ribose 1-phosphate(2-)
• 1-O-phosphonato-alpha-D-ribofuranose

• Inchi： 1S/C5H11O8P/c6-1-2-3(7)4(8)5(12-2)13-14(9,10)11/h2-8H,1H2,(H2,9,10,11)/t2-,3-,4-,5?/m1/s1
• InChI Key： YXJDFQJKERBOBM-SOOFDHNKSA-N
• SMILES： P(=O)(O)(O)OC1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 230.01913
• Monoisotopic Mass: 230.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2
• XLogP3: -3.1

Experimental Properties

• Density: 1.88
• Boiling Point: 583.7°Cat760mmHg
• Flash Point: 306.8°C
• Refractive Index: 1.586
• PSA: 136.68
• LogP: -2.46530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides